Cas no 1187164-78-8 (2-(2,3-Dimethylbenzoyl)-3-methylpyridine)

• Product Name: 2-(2,3-Dimethylbenzoyl)-3-methylpyridine
• CAS No: 1187164-78-8
• MF: C₁₅H₁₅NO
• MW: 225.285703897476
• CID: 4684409
• Update Time: 2025-05-21

2-(2,3-Dimethylbenzoyl)-3-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 2-(2,3-Dimethylbenzoyl)-3-methylpyridine
• (2,3-Dimethylphenyl)(3-methylpyridin-2-yl)methanone
• BC4403474

• Inchi： 1S/C15H15NO/c1-10-6-4-8-13(12(10)3)15(17)14-11(2)7-5-9-16-14/h4-9H,1-3H3
• InChI Key： HYARMSSTKNHLDY-UHFFFAOYSA-N
• SMILES： O=C(C1C(C)=CC=CN=1)C1C=CC=C(C)C=1C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 276
• Topological Polar Surface Area: 30

Additional information on 2-(2,3-Dimethylbenzoyl)-3-methylpyridine

Introduction to CAS No. 1187164-78-8: 2-(2,3-Dimethylbenzoyl)-3-methylpyridine

The compound CAS No. 1187164-78-8, commonly referred to as 2-(2,3-Dimethylbenzoyl)-3-methylpyridine, is a fascinating molecule with significant potential in various scientific and industrial applications. This compound belongs to the broader category of heterocyclic aromatic compounds, specifically pyridines substituted with aromatic ketones. Its unique structure and properties make it a subject of interest in both academic research and commercial development.

Recent studies have highlighted the importance of 2-(2,3-Dimethylbenzoyl)-3-methylpyridine in the field of medicinal chemistry. Researchers have explored its potential as a lead compound for drug development, particularly in the design of novel anti-inflammatory and anticancer agents. The molecule's ability to interact with specific biological targets, such as protein kinases and receptor proteins, has been extensively investigated using computational modeling and in vitro assays.

In terms of synthesis, the compound is typically prepared through a multi-step process involving Friedel-Crafts acylation and subsequent pyridine ring modifications. The use of transition metal catalysts has been shown to enhance the efficiency of these reactions, leading to higher yields and better purity of the final product. This has been a focus area for chemists aiming to scale up production for industrial applications.

The structural features of CAS No. 1187164-78-8 contribute significantly to its chemical reactivity and stability. The presence of electron-donating groups on the benzene ring enhances the molecule's ability to participate in conjugation, which is crucial for its electronic properties. This makes it a valuable component in the development of advanced materials, such as organic semiconductors and light-emitting diodes (LEDs).

From an environmental perspective, understanding the biodegradation pathways of 2-(2,3-Dimethylbenzoyl)-3-methylpyridine is essential for assessing its ecological impact. Recent research has focused on microbial degradation studies, revealing that certain bacterial strains can metabolize this compound under specific conditions. These findings are critical for developing sustainable practices in chemical manufacturing and waste management.

In conclusion, CAS No. 1187164-78-8, or 2-(2,3-Dimethylbenzoyl)-3-methylpyridine, stands out as a versatile compound with wide-ranging applications across multiple disciplines. Its continued exploration in both basic and applied research ensures that it will remain a focal point for innovation in the coming years.